Cas no 1804724-44-4 (2-Bromo-5-chloro-3-(difluoromethyl)-6-fluoropyridine)

• Product Name: 2-Bromo-5-chloro-3-(difluoromethyl)-6-fluoropyridine
• CAS No: 1804724-44-4
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• CID: 4858564
• Update Time: 2025-10-29

2-Bromo-5-chloro-3-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-3-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C6H2BrClF3N/c7-4-2(5(9)10)1-3(8)6(11)12-4/h1,5H
• InChI Key： FOJOMTNGHJBNEL-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CC(=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-5-chloro-3-(difluoromethyl)-6-fluoropyridine

Recent Advances in the Application of 2-Bromo-5-chloro-3-(difluoromethyl)-6-fluoropyridine (CAS: 1804724-44-4) in Chemical Biology and Pharmaceutical Research

2-Bromo-5-chloro-3-(difluoromethyl)-6-fluoropyridine (CAS: 1804724-44-4) is a halogenated pyridine derivative that has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple halogen atoms and a difluoromethyl group on the pyridine ring confers distinct electronic and steric properties, making it a valuable building block for constructing complex molecular architectures.

Recent studies have focused on exploring the synthetic utility of 2-Bromo-5-chloro-3-(difluoromethyl)-6-fluoropyridine in cross-coupling reactions, nucleophilic substitutions, and other transformations. A notable application is its use in the synthesis of novel fungicides and herbicides, where the compound's structural motifs contribute to enhanced binding affinity and selectivity toward target enzymes. Researchers have also investigated its potential as a precursor for the development of fluorinated pharmaceuticals, leveraging the metabolic stability and bioavailability often associated with fluorine-containing compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficient conversion of 2-Bromo-5-chloro-3-(difluoromethyl)-6-fluoropyridine into various pyridine-based inhibitors targeting protein kinases involved in cancer progression. The compound's reactivity allowed for selective modifications at different positions, enabling the rapid generation of structure-activity relationship (SAR) libraries. This approach led to the identification of several lead compounds with promising in vitro and in vivo activity against multiple cancer cell lines.

Another significant development involves the use of this pyridine derivative in the synthesis of novel PET (positron emission tomography) radiotracers. The fluorine atoms present in the molecule provide opportunities for isotopic labeling with fluorine-18, a radioactive isotope widely used in medical imaging. Recent preclinical studies have shown that derivatives of 2-Bromo-5-chloro-3-(difluoromethyl)-6-fluoropyridine can be effectively radiolabeled and exhibit favorable pharmacokinetic properties for imaging specific biological targets in neurological disorders.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable and efficient methods for producing 2-Bromo-5-chloro-3-(difluoromethyl)-6-fluoropyridine. A 2024 publication in Organic Process Research & Development described an improved manufacturing process that reduces hazardous waste generation while maintaining high yield and purity. This development is particularly important as the demand for this intermediate continues to grow in both academic and industrial settings.

Looking forward, researchers anticipate expanding the applications of 2-Bromo-5-chloro-3-(difluoromethyl)-6-fluoropyridine in drug discovery, particularly in the design of covalent inhibitors and PROTACs (proteolysis targeting chimeras). The compound's ability to participate in diverse chemical transformations while maintaining structural integrity makes it an attractive scaffold for these emerging therapeutic modalities. Ongoing studies are also exploring its potential in materials science, particularly in the development of fluorinated organic semiconductors and liquid crystals.